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Compound of Interest

Compound Name: 2H,3H-Decafluoropentane

Cat. No.: B142709

An In-Depth Technical Guide to the Vapor Pressure Curve of Vertrel™ XF

For professionals in research, science, and drug development, a thorough understanding of the
physicochemical properties of solvents like Vertrel™ XF is paramount for process design,
safety, and application. This guide provides a detailed overview of the vapor pressure
characteristics of Vertrel™ XF, a proprietary hydrofluorocarbon fluid (2,3-
dihydrodecafluoropentane, HFC-43-10mee).[1][2][3]

Vapor Pressure Data

The vapor pressure of Vertrel™ XF has been characterized across a range of temperatures.
The following table summarizes the available quantitative data, which has been consolidated
and converted to standard units (kPa and °C) for clarity and ease of comparison.
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Original
Temperature Temperature Vapor

Reported Source
(°C) (°F) Pressure (kPa)

Value
-20 -4 2.13 0.021 atm [2][3]
-10 14 4.76 0.047 atm [2][3]
0 32 8.31 0.082 atm [2]3]
20 68 24.8 248 hPa [4]
25 77 31.3 313 hPa [4]
25 77 31.33 235 mmHg [5]
50 122 85.4 854 hPa [4]

Note: All pressure conversions have been rounded to two decimal places.

Experimental Protocol for Vapor Pressure
Determination

While the specific experimental protocols used by the manufacturer are not detailed in the
product data sheets, the determination of vapor pressure for a volatile liquid like Vertrel™ XF is
typically performed using standardized methods. The ASTM D2879 Standard Test Method for
Vapor Pressure-Temperature Relationship and Initial Decomposition Temperature of Liquids by
Isoteniscope is a widely accepted procedure for this purpose.[1][2][4][5][6][7] The OECD Test
Guideline 104 also lists the isoteniscope method as a suitable technique.[3][8][9][10][11]

Principle of the Isoteniscope Method

The isoteniscope method measures the vapor pressure of a liquid by determining the pressure
required to maintain a balanced level of the sample liquid in a U-tube manometer, where one
side is exposed to the vapor of the sample and the other is connected to a pressure-controlled
system.[2][6] This method is suitable for liquids with vapor pressures between 133 Pa and
101.3 kPa.[1][4]

Experimental Procedure (Based on ASTM D2879)
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o Sample Preparation: A small amount of the liquid sample (Vertrel™ XF) is introduced into the
isoteniscope bulb.

e Degassing: The sample is then degassed to remove any dissolved air or other non-
condensable gases, which would interfere with the vapor pressure measurement. This is
typically achieved by repeatedly freezing the sample, evacuating the headspace, and then
thawing the sample.

o Temperature Equilibration: The isoteniscope is placed in a constant-temperature bath set to
the desired measurement temperature. The system is allowed to reach thermal equilibrium.

e Pressure Balancing: The pressure in the system connected to the external arm of the
isoteniscope's U-tube is adjusted until the liquid levels in both arms of the U-tube are equal.
This indicates that the external pressure is equal to the vapor pressure of the sample at that
temperature.

o Data Recording: The temperature of the bath and the corresponding balanced pressure are
recorded.

o Vapor Pressure Curve Generation: The process is repeated at several different temperatures
to generate a series of data points. Plotting these pressure-temperature points yields the
vapor pressure curve for the substance.[6]

Logical Workflow for Vapor Pressure Determination

The following diagram illustrates the logical workflow for experimentally determining the vapor
pressure curve of a liquid solvent such as Vertrel™ XF.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.petrolube.com/price-list-catalog/astm-d2879b-4358/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Select Liquid Sample
(e.g., Vertrel XF)

Introduce Sample

into Isoteniscope

Degas Sample
(Freeze-Pump-Thaw)

Measurement Cycle (Repeat for each Temperature)

Set Constant
Temperature Bath

Allow System to
Reach Thermal Equilibrium

Adjust External Pressure
to Balance Manometer

Record Temperature
and Pressure Data

Data Alnalysis
A/

Compile Data Points
(Temperature vs. Pressure)

'

Plot Vapor Pressure Curve

Final Vapor Pressure Curve

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b142709?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vapor pressure curve for Vertrel XF]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b142709#vapor-
pressure-curve-for-vertrel-xf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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